Cas no 301822-68-4 (1-(3,5-difluorobenzyl)-1h-indole-3-carbaldehyde)

• Product Name: 1-(3,5-difluorobenzyl)-1h-indole-3-carbaldehyde
• CAS No: 301822-68-4
• MF: C₁₆H₁₁F₂NO
• MW: 271.261451005936
• MDL: MFCD01314204
• CID: 915957
• PubChem ID: 2781105
• Update Time: 2025-07-19

1-(3,5-difluorobenzyl)-1h-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-difluorobenzyl)-1h-indole-3-carbaldehyde
• 1-[(3,5-difluorophenyl)methyl]indole-3-carbaldehyde
• 1-(3,5-difluorobenzyl)-1H-indole-3-carboxaldehyde
• AC1MCZAO
• AC1Q4LRC
• AG-A-13210
• CTK7I0228
• KB-146889
• PC32116
• DTXSID20381742
• 301822-68-4
• MFCD01314204

• MDL： MFCD01314204
• Inchi： 1S/C16H11F2NO/c17-13-5-11(6-14(18)7-13)8-19-9-12(10-20)15-3-1-2-4-16(15)19/h1-7,9-10H,8H2
• InChI Key： DCGPWKQMOHZUIE-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)CN1C=C(C=O)C2C=CC=CC1=2)F

Computed Properties

• Exact Mass: 271.08087030g/mol
• Monoisotopic Mass: 271.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 22Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-(3,5-difluorobenzyl)-1h-indole-3-carbaldehyde

1-(3,5-Difluorobenzyl)-1H-Indole-3-Carbaldehyde (CAS No. 301822-68-4): A Comprehensive Overview

1-(3,5-Difluorobenzyl)-1H-indole-3-carbaldehyde (CAS No. 301822-68-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis due to its unique structural features and potential biological activities. This compound is a member of the indole family, which is known for its diverse pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The molecular structure of 1-(3,5-difluorobenzyl)-1H-indole-3-carbaldehyde consists of an indole core with a difluorobenzyl substituent at the 1-position and an aldehyde functional group at the 3-position. The presence of these functional groups imparts distinct chemical reactivity and biological activity to the molecule. The difluorobenzyl moiety, in particular, has been shown to enhance the lipophilicity and metabolic stability of the compound, making it a promising candidate for drug development.

Recent studies have explored the potential applications of 1-(3,5-difluorobenzyl)-1H-indole-3-carbaldehyde in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in LPS-stimulated macrophages. This finding suggests that 1-(3,5-difluorobenzyl)-1H-indole-3-carbaldehyde could be a valuable lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory effects, 1-(3,5-difluorobenzyl)-1H-indole-3-carbaldehyde has also shown promise in cancer research. A study published in the European Journal of Medicinal Chemistry reported that this compound exhibits significant cytotoxic activity against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells. The mechanism of action involves the induction of apoptosis through the activation of caspase pathways and the generation of reactive oxygen species (ROS). These findings highlight the potential of 1-(3,5-difluorobenzyl)-1H-indole-3-carbaldehyde as a novel anticancer agent.

In addition to its direct biological activities, 1-(3,5-difluorobenzyl)-1H-indole-3-carbaldehyde has been utilized as a key intermediate in the synthesis of more complex molecules with diverse biological functions. For example, a recent study published in Organic Letters described a novel synthetic route to prepare substituted indoles using 1-(3,5-difluorobenzyl)-1H-indole-3-carbaldehyde as a starting material. This synthetic strategy not only simplifies the preparation process but also allows for the facile introduction of various functional groups, thereby expanding the scope of potential applications.

The pharmacokinetic properties of 1-(3,5-difluorobenzyl)-1H-indole-3-carbaldehyde have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that this compound exhibits favorable oral bioavailability and good plasma stability. However, further optimization may be required to improve its solubility and reduce potential side effects. Ongoing research is focused on developing prodrugs or formulations that can enhance the delivery and efficacy of 1-(3,5-difluorobenzyl)-1H-indole-3-carbaldehyde.

In conclusion, 1-(3,5-difluorobenzyl)-1H-indole-3-carbaldehyde (CAS No. 301822-68-4) is a versatile compound with significant potential in medicinal chemistry and drug development. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and optimization. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.